N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide

• IUPAC Name: 2-[[2-[(4-chlorophenyl)methylsulfanyl]acetyl]amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C19H19ClN2O2S/c1-2-11-21-19(24)16-5-3-4-6-17(16)22-18(23)13-25-12-14-7-9-15(20)10-8-14/h2-10H,1,11-13H2,(H,21,24)(H,22,23)
• InChI Key: NACGKCKZGVOVMJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)Cl
• Molecular Formula: C19H19ClN2O2S
• Molecular Weight: 374.9 g/mol

Description

N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide, also known as AT-121, is a novel compound that has been recently developed as a potential analgesic drug. It is a dual agonist that targets both the mu opioid receptor and nociceptin/orphanin FQ peptide receptor, which are both involved in pain signaling pathways.

Mechanism of Action

N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide is a dual agonist that targets both the mu opioid receptor and nociceptin/orphanin FQ peptide receptor. The mu opioid receptor is a well-known target for analgesic drugs, while the nociceptin/orphanin FQ peptide receptor is involved in the modulation of pain and mood. By targeting both receptors, N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide produces potent analgesia with minimal side effects.
Biochemical and Physiological Effects
N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide has been shown to produce potent analgesia in animal models of acute and chronic pain. It has also been shown to have antidepressant-like effects in animal models of depression. N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide does not produce respiratory depression or addiction liability, which are common side effects of traditional opioid analgesics.

Advantages and Limitations for Lab Experiments

N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide has several advantages for lab experiments. It produces potent analgesia with minimal side effects, which makes it a promising candidate for the development of new analgesic drugs. However, N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide is still in the preclinical stage of development, and further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the development of N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide. One direction is to optimize the compound for clinical use, such as improving its pharmacokinetic properties and reducing its toxicity. Another direction is to investigate its potential use in the treatment of other conditions, such as anxiety and addiction. Finally, further studies are needed to determine the safety and efficacy of N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide in humans.

Scientific Research Applications

N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide has shown promising results in preclinical studies as an analgesic drug. It has been shown to produce potent analgesia in animal models of acute and chronic pain, with minimal side effects such as respiratory depression and addiction liability. It has also been shown to have antidepressant-like effects in animal models of depression.